Cas no 1228102-89-3 (2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine)

• Product Name: 2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine
• CAS No: 1228102-89-3
• MF: C₂₁H₁₇BrN₂O₂S
• MW: 441.340883016586
• MDL: MFCD29918546
• CID: 3164465
• PubChem ID: 89438943
• Update Time: 2025-05-22

2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine
• 2-Bromo-N-[3-[(4-methoxybenzyl)oxy]phenyl]thieno[3,2-b]pyridin-7-amine
• 2-Bromo-N-(3-((4-methoxybenzyl)oxy)phenyl)thieno[3,2-b]pyridin-7-amine
• 2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenylthieno[3,2-b]pyridin-7-amine
• MFCD29918546
• 2-Bromo-n-(3-[(4-methoxyphenyl)methoxy]phenyl)thieno[3,2-b]pyridin-7-amine
• SCHEMBL14777616
• AS-52554
• SB18005
• 1228102-89-3
• AKOS027338399
• CS-0051985
• SY099630
• Thieno[3,2-b]pyridin-7-amine, 2-bromo-N-[3-[(4-methoxyphenyl)methoxy]phenyl]-
• 2-bromo-N-[3-[(4-methoxyphenyl)methoxy]phenyl]thieno[3,2-b]pyridin-7-amine
• P15334
• C21H17BrN2O2S

• MDL： MFCD29918546
• Inchi： 1S/C21H17BrN2O2S/c1-25-16-7-5-14(6-8-16)13-26-17-4-2-3-15(11-17)24-18-9-10-23-19-12-20(22)27-21(18)19/h2-12H,13H2,1H3,(H,23,24)
• InChI Key： XKVMMXOPGCYSIB-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=C(C=CN=2)NC2C=CC=C(C=2)OCC2C=CC(=CC=2)OC)S1

Computed Properties

• Exact Mass: 440.01941g/mol
• Monoisotopic Mass: 440.01941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine

2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine

The compound 1228102-89-3, also known as 2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of thienopyridines, which are known for their unique structural properties and versatile applications in drug discovery, material science, and advanced chemical synthesis.

Thienopyridines are heterocyclic compounds that combine the structural features of thiophene and pyridine rings. The presence of a bromine atom at the 2-position of the thienopyridine ring introduces additional electronic and steric properties, making this compound particularly interesting for researchers exploring brominated aromatic systems. The substitution pattern of this molecule further enhances its uniqueness: the 7-amino group attached to the thienopyridine ring is connected to a phenyl group that is itself substituted with a methoxyphenylmethoxy group at the 3-position. This complex substitution pattern suggests potential applications in targeted drug delivery systems and bioconjugate chemistry.

Recent studies have highlighted the importance of thienopyridine derivatives in medicinal chemistry, particularly in the development of anti-inflammatory agents, antidepressants, and antineoplastic drugs. The bromine atom in this compound can act as a leaving group, facilitating various nucleophilic substitution reactions that are crucial in organic synthesis. Additionally, the methoxy groups present in the molecule contribute to its bioavailability and metabolic stability, making it a promising candidate for pharmacological studies.

From a synthetic perspective, the preparation of this compound involves a series of carefully designed reactions, including bromination, methylation, and amidation steps. Researchers have employed both traditional organic synthesis techniques and modern catalytic methods to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in streamlining the production process, reducing reaction times, and minimizing side reactions.

In terms of spectroscopic characterization, this compound has been thoroughly analyzed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These analyses have provided critical insights into its molecular structure, conformational flexibility, and intermolecular interactions. For instance, the X-ray crystallographic data reveal a planar geometry around the thienopyridine ring system, which is essential for understanding its electronic properties and reactivity.

The application of computational chemistry tools has further enriched our understanding of this compound's properties. Density functional theory (DFT) calculations have been used to predict its electronic structure, reactivity profiles, and potential interactions with biological targets. These computational studies have identified key regions of electron density that could be exploited in designing new drugs or materials.

One area where this compound shows particular promise is in the development of advanced materials for optoelectronic devices. The combination of a thienopyridine core with electron-donating methoxy groups creates a molecule with tailored electronic properties suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are actively exploring how variations in substitution patterns can further optimize these properties for real-world applications.

In conclusion, 1228102-89-3 (2-Bromo-N-{3-[(4-methoxyphenyl)methoxy]phenyl}thieno[3,2-b]pyridin-7-amine) stands out as a versatile and intriguing molecule with diverse potential applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methodologies and computational insights, positions it as a valuable tool for advancing both fundamental research and practical innovations in chemistry.